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Compound of Interest

Compound Name: 1,4-Dibromohexane

Cat. No.: B1625608

This document provides a detailed overview of the chemical and physical properties of 1,4-
dibromohexane, a halogenated hydrocarbon used as a building block in organic synthesis.
The information is intended for researchers, scientists, and professionals in the field of drug
development and chemical manufacturing.

Core Molecular Data

1,4-Dibromohexane is a linear hexane derivative with bromine atoms substituted at the first
and fourth carbon positions. Its fundamental properties are summarized below.

Property Value Citations
Molecular Formula CeH12Br2 [1112]
Molecular Weight 243.97 g/mol [1][2]
CAS Registry Number 25118-28-9 [11[2]

Structural Information

The molecular structure of 1,4-dibromohexane consists of a six-carbon chain with bromine
atoms attached to the first and fourth carbon atoms. This structure allows it to be used as a
versatile reagent for introducing a hexyl spacer or for forming cyclic compounds.

Caption: Molecular structure of 1,4-dibromohexane.
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Experimental Protocols and Applications

As a fundamental chemical reagent, 1,4-dibromohexane does not have a single, universal
experimental protocol. Instead, its use is dictated by the specific synthetic procedure in which it
is employed. Methodologies for its application are typically found within the experimental
sections of scientific literature detailing syntheses where it serves as a starting material or
intermediate.

Common applications in organic synthesis include:

» Alkylation Reactions: It can be used to introduce a 1,4-disubstituted hexane linker to a
variety of nucleophiles.

o Grignard Reagent Formation: One or both bromine atoms can be converted into a Grignard
reagent for subsequent carbon-carbon bond formation.

o Cyclization Reactions: It serves as a precursor for the synthesis of six-membered
heterocyclic or carbocyclic rings when reacted with appropriate dinucleophiles.

Researchers seeking to use 1,4-dibromohexane should consult specific literature or chemical
synthesis databases for protocols relevant to their desired transformation. No involvement in
biological signaling pathways has been identified for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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